Benzenamine, 3-bromo-2,4,6-trifluoro-
Overview
Description
Benzenamine, 3-bromo-2,4,6-trifluoro- is an organic compound that has gained significant attention in the field of scientific research due to its unique properties. It is a halogenated aromatic amine that is widely used in various research applications.
Mechanism of Action
The mechanism of action of Benzenamine, 3-bromo-2,4,6-trifluoro- is not fully understood. However, it is believed to act as an electrophile due to the presence of the electron-withdrawing trifluoromethyl group. This property makes it useful in various chemical reactions, including SNAr reactions and cross-coupling reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of Benzenamine, 3-bromo-2,4,6-trifluoro-. However, it has been shown to have cytotoxic effects on cancer cells. This property makes it a potential candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the advantages of using Benzenamine, 3-bromo-2,4,6-trifluoro- in lab experiments is its high reactivity. This property makes it useful in various chemical reactions. However, its high reactivity also makes it potentially hazardous, and caution should be exercised when handling it. Additionally, its limited solubility in water can make it challenging to work with in aqueous solutions.
Future Directions
There are various future directions for the research and development of Benzenamine, 3-bromo-2,4,6-trifluoro-. One possible direction is the development of new synthetic methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand its mechanism of action and its potential as a drug candidate for the treatment of cancer and other diseases. Finally, the synthesis of new materials, such as polymers and liquid crystals, using Benzenamine, 3-bromo-2,4,6-trifluoro- as a precursor, is another potential future direction for research.
Scientific Research Applications
Benzenamine, 3-bromo-2,4,6-trifluoro- has various scientific research applications. It is commonly used in the synthesis of pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis and as a precursor in the production of dyes and pigments. Additionally, it is used in the development of new materials, such as polymers and liquid crystals.
properties
IUPAC Name |
3-bromo-2,4,6-trifluoroaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrF3N/c7-4-2(8)1-3(9)6(11)5(4)10/h1H,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTFDNVGNGPISNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)Br)F)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrF3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201297587 |
Source
|
| Record name | 3-Bromo-2,4,6-trifluorobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201297587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
762297-95-0 |
Source
|
| Record name | 3-Bromo-2,4,6-trifluorobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=762297-95-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-2,4,6-trifluorobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201297587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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